![molecular formula C10H11F3O B1303344 2-(4-(Trifluoromethyl)phenyl)propan-2-ol CAS No. 2252-62-2](/img/structure/B1303344.png)
2-(4-(Trifluoromethyl)phenyl)propan-2-ol
Overview
Description
Synthesis Analysis
The synthesis of 2-(4-(Trifluoromethyl)phenyl)propan-2-ol can be achieved by reacting methyllithium, trifluoroacetone, and trifluorovinyl bromide in ether . This compound can also be synthesized from the reaction between methylmagnesium bromide and 1,1,1-trifluoroacetone in ether .Molecular Structure Analysis
The molecular formula of 2-(4-(Trifluoromethyl)phenyl)propan-2-ol is C10H10F4O . The InChI code is 1S/C10H10F4O/c1-9(2,15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5,15H,1-2H3 .Physical And Chemical Properties Analysis
The molecular weight of 2-(4-(Trifluoromethyl)phenyl)propan-2-ol is 222.18 . It is a white powder that is stable, has low toxicity, and is highly soluble in water.Scientific Research Applications
Electrochemical Technologies
The compound’s electrochemical properties make it valuable for applications such as chemical sensors, catalysts, and solar energy conversion. Researchers have synthesized novel peripherally tetra-substituted phthalocyanines containing 4- [3- (4- { [3 (trifluoromethyl)benzyl]oxy}phenyl)propoxy] groups. These complexes were characterized using techniques like IR, 1H NMR, 13C NMR, UV–Vis, mass spectroscopy, and elemental analysis . The color changes during spectral transitions of redox species were also recorded, indicating their applicability in electrochemical technologies.
Solubility Enhancement
Phthalocyanines (Pcs) suffer from poor solubility in organic solvents. However, by introducing various alkyl, aryloxy, macrocyclic, alkoxy, and phenoxy groups at peripheral and non-peripheral positions, solubility can be improved. The compound’s unique structure may contribute to enhancing solubility, enabling broader applications .
Spectroelectrochemistry
The compound’s spectroelectrochemical behavior has been studied extensively. Researchers investigated metal-free and metallophthalocyanines containing 4- [3- (4- { [3 (trifluoromethyl)benzyl]oxy}phenyl)propoxy] groups on peripheral positions. Techniques like cyclic voltammetry (CV), square wave voltammetry (SWV), and in situ spectroelectrochemistry were employed to understand their redox behaviors .
Chemical Synthesis and Characterization
The compound was synthesized by reacting 4- (3-hydroxypropyl)phenol with 1- (bromomethyl)-3- (trifluoromethyl)benzene. Additionally, 4-nitrophthalonitrile reacted with 3- (4- { [3- (trifluoromethyl)benzyl]oxy}phenyl)propan-1-ol to yield 4- [3- (4- { [3 (trifluoromethyl)benzyl]oxy}phenyl)propoxy] phthalonitrile. The resulting peripherally tetra-substituted phthalocyanines were characterized using various analytical methods .
NMR Spectroscopy
The compound’s 1H NMR spectrum reveals specific peaks corresponding to different functional groups. For instance, peaks at 0.098 ppm (attributed to Si-CH3), 5.85–6.12 ppm (attributed to Si-CH=CH2), and 6.69–7.28 ppm (attributed to Ar-H) provide valuable information about its structure .
Bulk Manufacturing and Simulation Visualizations
Companies like ChemScene and Ambeed offer the compound for bulk manufacturing and impurity sourcing. Simulation visualizations using programs like Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can provide insights into its behavior .
Safety and Hazards
properties
IUPAC Name |
2-[4-(trifluoromethyl)phenyl]propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3O/c1-9(2,14)7-3-5-8(6-4-7)10(11,12)13/h3-6,14H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKBAAKBUZIREBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00380591 | |
Record name | 2-[4-(trifluoromethyl)phenyl]propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00380591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2252-62-2 | |
Record name | α,α-Dimethyl-4-(trifluoromethyl)benzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2252-62-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[4-(trifluoromethyl)phenyl]propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00380591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-(TRIFLUOROMETHYL)PHENYL)-2-PROPANOL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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